Cas no 656813-49-9 ({3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate)

• Product Name: {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate
• CAS No: 656813-49-9
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• CID: 5342083
• PubChem ID: 3700671
• Update Time: 2025-06-15

{3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid (3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl)methyl ester
• SR-01000554777-1
• AKOS040702152
• SR-01000554777
• {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate
• F6548-0146
• 656813-49-9
• VKVQVGFXDJJXSE-UHFFFAOYSA-N
• 5-[(Acetyloxy)methyl]-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridine-3-carboxamide

• Inchi： 1S/C13H12N2O5/c1-6-11-9(3-10(12(14)17)13(18)20-11)8(4-15-6)5-19-7(2)16/h3-4H,5H2,1-2H3,(H2,14,17)
• InChI Key： VKVQVGFXDJJXSE-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(COC(C)=O)C2C=C(C(N)=O)C(=O)OC1=2

Computed Properties

• Exact Mass: 276.07462149g/mol
• Monoisotopic Mass: 276.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 247-249 °C
• Boiling Point: 562.7±50.0 °C(Predicted)
• pka: 12.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate

Professional Introduction to Compound with CAS No. 656813-49-9 and Product Name: {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate

The compound with the CAS number 656813-49-9 and the product name {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate represents a significant advancement in the field of chemical and biomedical research. This compound, belonging to the class of heterocyclic derivatives, has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development.

Structurally, the compound features a complex pyrano[2,3-c]pyridine core, which is a fused heterocyclic system consisting of a pyranone ring connected to a pyridine ring. The presence of multiple functional groups, including a carbamoyl group at the 3-position and an acetoxy group at the 5-position, contributes to its diverse chemical reactivity and biological interactions. The methyl acetate moiety further enhances its solubility and stability, making it a promising candidate for further investigation.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrano[2,3-c]pyridine derivatives due to their ability to modulate various biological pathways. Studies have shown that these compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The specific arrangement of functional groups in {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate suggests that it may interact with key targets in these pathways, offering a potential therapeutic advantage.

One of the most compelling aspects of this compound is its potential role in drug discovery. The pyrano[2,3-c]pyridine scaffold is known for its versatility in binding to biological targets, making it an attractive scaffold for medicinal chemists. The incorporation of the carbamoyl group at the 3-position enhances its ability to form hydrogen bonds with amino acid residues in protein targets, while the acetoxy group at the 5-position provides additional binding interactions. These features make it a valuable building block for designing novel inhibitors.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique chemical properties. For instance, its ability to form stable complexes with metal ions could make it useful in developing metal chelating agents or catalysts. Additionally, its heterocyclic structure suggests that it may exhibit photochemical properties relevant to organic electronics and photovoltaic devices.

The synthesis of {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to construct the complex pyrano[2,3-c]pyridine core. The introduction of the carbamoyl and acetoxy groups requires precise stoichiometric control and protecting group strategies to avoid unwanted side reactions.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary studies have demonstrated that it exhibits inhibitory activity against several enzymes implicated in disease processes. For example, it has shown promise in inhibiting cyclooxygenase (COX) enzymes, which are involved in inflammation pathways. Additionally, its interaction with other enzymes such as kinases and proteases has been investigated, suggesting potential applications in oncology and neurology.

The compound's pharmacokinetic properties have also been studied to assess its suitability for therapeutic use. Its solubility profile suggests that it may be well-absorbed following oral administration, while its stability indicates that it could remain active within biological systems for extended periods. These properties are critical for ensuring efficacy and minimizing side effects.

In conclusion, the compound with CAS number 656813-49-9 and product name {3-carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate represents a promising candidate for further research and development in pharmaceuticals and beyond. Its unique structural features and potential biological activities make it an attractive target for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical and biomedical science.